Cas no 2763887-55-2 ((2R)-3-(1-benzothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: (2R)-3-(1-benzothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2763887-55-2
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• CID: 6336017
• PubChem ID: 165982088
• Update Time: 2025-05-26

(2R)-3-(1-benzothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343742
• (2R)-3-(1-benzothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2763887-55-2

• Inchi： 1S/C15H15NO4S/c1-2-7-20-15(19)16-12(14(17)18)8-10-9-21-13-6-4-3-5-11(10)13/h2-6,9,12H,1,7-8H2,(H,16,19)(H,17,18)/t12-/m1/s1
• InChI Key： VAPQQQRJKGLILY-GFCCVEGCSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C[C@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 305.07217913g/mol
• Monoisotopic Mass: 305.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Additional information on (2R)-3-(1-benzothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Introduction to (2R)-3-(1-benzothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic Acid (CAS No. 2763887-55-2)

The compound (2R)-3-(1-benzothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid, identified by the CAS registry number 2763887-55-2, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound belongs to the class of benzothiophene derivatives, which have garnered substantial attention due to their diverse biological activities and structural versatility. Recent advancements in synthetic chemistry and biochemistry have further highlighted the importance of this compound in drug discovery and development.

The molecular structure of (2R)-3-(1-benzothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is characterized by a benzothiophene ring system fused with a sulfur atom, which contributes to its unique electronic properties. The presence of a carboxylic acid group and an alpha-amino group makes this compound a valuable substrate for peptide synthesis and other biochemical applications. Furthermore, the stereochemistry at the second carbon atom (denoted by the (R) configuration) plays a critical role in determining its biological activity and pharmacokinetic properties.

Recent studies have demonstrated that benzothiophene derivatives, including this compound, exhibit potent antitumor activity in preclinical models. Researchers have reported that the compound selectively inhibits key enzymes involved in cancer cell proliferation, making it a promising candidate for anticancer drug development. Additionally, its ability to modulate neurotrophic factors has led to investigations into its potential as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of (2R)-3-(1-benzothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of chiral auxiliaries and enantioselective catalysts has enabled the efficient production of the (R)-configured isomer, which is essential for achieving the desired biological activity. This compound serves as a valuable intermediate in the synthesis of more complex molecules, including peptide analogs and bioactive polymers.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided critical insights into its molecular conformation, stability, and reactivity under various conditions. Moreover, computational modeling approaches have been employed to predict its binding affinity to target proteins, further enhancing our understanding of its pharmacological profile.

Looking ahead, the development of novel therapeutic agents based on (2R)-3-(1-benzothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid holds immense promise. Its ability to interact with multiple biological pathways makes it a versatile tool for addressing complex diseases. Ongoing research is focused on optimizing its pharmacokinetic properties and minimizing potential side effects to enhance its suitability for clinical applications.

In conclusion, (2R)-3-(1-benzothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2763887) represents a cutting-edge molecule with vast potential in the biomedical sciences. Its unique structure, coupled with its diverse biological activities, positions it as a key player in future drug discovery efforts. As research continues to uncover new applications for this compound, it is poised to make significant contributions to advancing human health and well-being.